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Compound of Interest

Compound Name: Losartan-d9

Cat. No.: B3075470 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview and safety data for Losartan-d9, a

deuterated analog of the angiotensin II receptor antagonist, Losartan. This guide is intended for

professionals in research and drug development who utilize stable isotope-labeled compounds.

Chemical and Physical Properties
Losartan-d9 is a synthetic, deuterated form of Losartan, where nine hydrogen atoms have

been replaced with deuterium. This isotopic labeling makes it a valuable tool in

pharmacokinetic studies and as an internal standard for quantitative analysis.
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Property Value Citation(s)

Chemical Name

2-butyl-4-chloro-1-[[2'-(1H-

tetrazol-5-yl)[1,1'-biphenyl]-4-

yl]methyl]-1H-imidazole-5-

methanol-d9

CAS Number 1030937-18-8 [1][2][3]

Molecular Formula C22H14D9ClN6O [1][2][3]

Molecular Weight 431.97 g/mol [2][3]

Appearance White to off-white solid [4]

Solubility
Freely soluble in water, soluble

in alcohols.
[4][5]

Melting Point

183 - 185 °C (for non-

deuterated Losartan

potassium)

[4]

Safety and Hazard Information
The following safety information is based on the Safety Data Sheet for the non-deuterated

form, Losartan potassium. The toxicological properties of Losartan-d9 are expected to be very

similar.

Hazard Identification
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Hazard Statement GHS Classification Citation(s)

Harmful if swallowed.
Acute toxicity, oral (Category

4)
[6][7]

May cause an allergic skin

reaction.
Skin sensitization (Category 1) [6][7][8]

Causes serious eye

damage/irritation.

Serious eye damage/eye

irritation (Category 1/2A)
[6][7][8]

May damage fertility or the

unborn child.

Reproductive toxicity

(Category 1B)
[6][7][8]

May cause harm to breast-fed

children.
Effects on or via lactation [6][8]

May cause damage to organs

through prolonged or repeated

exposure.

Specific target organ toxicity,

repeated exposure (Category

2)

[6][7][8]

Handling and Storage
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Precautionary Statement Guidance Citation(s)

Prevention

Obtain special instructions

before use. Do not handle until

all safety precautions have

been read and understood. Do

not breathe dust. Wash skin

thoroughly after handling. Do

not eat, drink or smoke when

using this product. Wear

protective gloves, clothing,

eye, and face protection.

[7][8][9]

Storage

Keep container tightly closed

in a dry and well-ventilated

place. Store locked up.

Recommended to be stored

refrigerated and under an inert

atmosphere to maintain

product quality.

[4][8]

Spill and Disposal

Sweep up or vacuum up

spillage and collect in a

suitable container for disposal.

Avoid dispersal of dust in the

air. Dispose of contents and

container to an approved

waste disposal plant.

[8][10]

Toxicological Data
The following toxicological data is for the non-deuterated form, Losartan potassium.

Toxicity Metric Value Species Citation(s)

Oral LD50 2248 mg/kg Male Rat [11]

Oral LD50 1257 - 1590 mg/kg Mouse [9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://static.cymitquimica.com/products/45/pdf/sds-1370462.pdf
https://www.organon.com/docs/product/safety-data-sheets/Losartan%20Formulation_US_EN.pdf
https://www.organon.com/docs/product/safety-data-sheets/Losartan%20Formulation_CA_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC462740050&countryCode=US&language=en
https://www.organon.com/docs/product/safety-data-sheets/Losartan%20Formulation_US_EN.pdf
https://www.organon.com/docs/product/safety-data-sheets/Losartan%20Formulation_US_EN.pdf
https://novadozpharma.com/wp-content/uploads/2023/09/Losartan-tablets-SDS-sheet.pdf
https://www.scholarsresearchlibrary.com/articles/evaluation-of-toxicological-and-adverse-effects-produced-by-losartan.pdf
https://www.organon.com/docs/product/safety-data-sheets/Losartan%20Formulation_CA_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3075470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols and Applications
Losartan-d9 is primarily used as an internal standard in analytical methods, such as liquid

chromatography-mass spectrometry (LC-MS), for the quantification of Losartan in biological

samples. Deuteration can sometimes alter the pharmacokinetic profile of a drug, which is a key

consideration in its use in metabolic studies.[2][12]

General Workflow for Quantification of Losartan using
Losartan-d9
The following diagram illustrates a typical experimental workflow for using Losartan-d9 as an

internal standard.
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Caption: Workflow for Losartan quantification using Losartan-d9.

Mechanism of Action: The Renin-Angiotensin
System
Losartan is a selective, competitive antagonist of the angiotensin II receptor type 1 (AT1).[13]

[14] By blocking the AT1 receptor, Losartan inhibits the vasoconstrictive and aldosterone-
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secreting effects of angiotensin II, leading to a decrease in blood pressure.[14][15] The diagram

below illustrates the signaling pathway.
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Caption: Losartan's mechanism of action on the renin-angiotensin system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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